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CAS No.: 41411-64-7
Cat. No.: B1582232
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Executive Summary

PCB 190 is a heptachlorobiphenyl (CI7) congener often found in technical mixtures (e.g.,
Aroclor 1260) and environmental samples.[1] While not one of the 12 "dioxin-like" PCBs (WHO-
12), its determination is critical for mass balance studies, total PCB quantitation, and source
apportionment.[1]

EPA Method 1668C is the "Gold Standard" for this analysis, utilizing High-Resolution Gas
Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS).[1] Unlike low-resolution
methods (e.g., EPA 8082), Method 1668C provides the sensitivity (picogram/L levels) and
selectivity required to resolve PCB 190 from interfering congeners like PCB 170 and PCB 198.

[1]

Methodological Principle

The determination relies on Isotope Dilution and Internal Standard Quantitation.[2]

o Separation: Capillary GC using an SPB-Octyl column (or equivalent) separates PCB
congeners based on polarity and shape.[1]
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o Detection: HRMS (Magnetic Sector) operating in Selected lon Monitoring (SIM) mode at
>10,000 resolving power.[1]

e Quantitation: Since PCB 190 is not a "Toxic" or "LOC Window-Defining" congener, it is
quantified using the Internal Standard Technique relative to the nearest eluting

-labeled analog (typically
-PCB 180 or

-PCB 170 depending on specific elution).[1]

Experimental Protocol
3.1. Reagents and Standards
e Native Standard: PCB 190 (CAS: 41411-64-7), >98% purity.[1]

o Labeled Internal Standard:

-PCB 180 (or
-PCB 170).
e Cleanup Standard:
-PCB 178 (spiked before cleanup to monitor losses).

« Injection Internal Standard:

-PCB 194 (spiked before injection to calculate Recovery).

3.2. Sample Preparation Workflow

The following workflow ensures the removal of lipids and interfering matrices (sulfur, biological
macromolecules) while preserving PCB 190.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=35065-29-3&Units=SI&cMS=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=35065-29-3&Units=SI&cMS=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=35065-29-3&Units=SI&cMS=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=35065-29-3&Units=SI&cMS=on
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Collection

(1L Water / 10g Solid)

Spike with Labeled Analogs
(Isotope Dilution)

:

Extraction
(SDS/Soxhlet)

Multi-Staie Cleanup

Acid/Base Silica
(Removes Lipids)

:

Gel Permeation Chrom.
(Removes High MW)

:

Florisil Column
(Fractionation)

Concentration to 20 pL

HRGC/HRMS Analysis

Click to download full resolution via product page

Figure 1: Sample Preparation Workflow for PCB 190 Determination.[1]

3.3. Instrumental Parameters (HRGC/HRMS)
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Parameter Setting Rationale
Primary column for Method
SPB-Octyl (30m x 0.25mm X _
GC Column 1668C; resolves "Toxics" and

0.25um)

most congeners.[1]

Injector Temp

270°C

Ensures complete volatilization
of Hepta-CBs.[1]

Carrier Gas

Helium @ 30-40 cm/sec

Constant flow mode for stable

retention times.[1]

Temp Program

75°C (2 min) - 150°C @
15°C/min - 290°C @
2.5°C/min

Slow ramp at high temp is
critical to separate PCB 190
from PCB 170/198.

MS Mode

SIM (Selected lon Monitoring)

Maximizes sensitivity by
focusing on specific masses.

[1]

Resolution

> 10,000 (10% valley)

Eliminates interferences from
PCDEs and matrix artifacts.[1]

3.4. Mass Spectrometry Descriptors (ClI7 Homolog)

PCB 190 is a Heptachlorobiphenyl.[1] The instrument must monitor the following exact masses

in the appropriate time window.
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lon Type m/z (Exact Mass) Purpose
M+ (Native) 393.8020 Quantitation lon (Primary)
M+2 (Native) 395.7990 Confirmation lon (Secondary)

Internal Standard Quantitation
M+ (Labeled) 405.8422 (

-PCB 180)

M+2 (Labeled) 407.8393 Internal Standard Confirmation

PFK (Perfluorokerosene) drift
Lock Mass 404.9760 ]
correction

Data Analysis & Quantitation
4.1. Identification Criteria

For a peak to be identified as PCB 190, it must meet all the following criteria:

o Retention Time (RT): Must be within -1 to +3 seconds of the RT of the authentic standard (or
relative to the internal standard).

 Signal-to-Noise (S/N): = 2.5 for both Quantitation and Confirmation ions.[1]
e lon Abundance Ratio: The ratio of the integrated areas of the two exact m/z ions (
) must be within £15% of the theoretical ratio.

o Theoretical Ratio for CI7 (Heptachlorobiphenyl):1.04

4.2. Quantitation Calculation

Since PCB 190 is determined by the Internal Standard method (unlike the Isotope Dilution
method used for Toxics), the concentration is calculated as:

[1]

Where:
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= Sum of areas of the primary and secondary m/z for PCB 190.

= Sum of areas of the primary and secondary m/z for the Internal Standard (

-PCB 180).

= Concentration of the Internal Standard (ng/mL).

= Relative Response Factor (determined during initial calibration).[1]

Quality Control (QC) Requirements

Every batch (max 20 samples) must include:

Acceptance Criteria . .
QC Element Corrective Action
(Method 1668C)

< Minimum Level (ML) or < 1/3  Re-extract batch if
Method Blank

sample conc. contamination is present.[1]
OPR (Ongoing Precision & Recovery: 60 - 135% (for CI7 )
Recalibrate and re-analyze.
Recovery) congeners)
Labeled Compound Recovery 25 - 150% Flag data; if <10%, re-extract.
Flag as "Estimated Maximum
lon Ratio + 15% of theoretical (1.[1]04) Possible Concentration”

(EMPC).[1]

Expert Troubleshooting & Insights
6.1. The "Co-Elution" Challenge

On standard SPB-Octyl columns, PCB 190 elutes in the late Hepta-window.[1]

¢ Risk: As the column ages, resolution decreases.[1] PCB 190 may co-elute with PCB 170 or
PCB 198.[1]

o Diagnosis: Monitor the valley between PCB 170 and PCB 190 in your calibration standard. If
the valley height > 40% of the peak height, the column requires maintenance (trimming) or
replacement.[1]
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» Solution: If separation is impossible, report as a co-eluting group (e.g., "PCB 170/190") and
flag with "C" (Co-elution).[1]

6.2. Lock Mass Interference

¢ Issue: High levels of PFK (lock mass) can sometimes suppress the signal for high-mass
PCBs (CI7 - CI10) or cause "lock mass hopping."

o Fix: Optimize PFK pressure to provide a stable signal (approx. 10% of full scale) without
saturating the detector. Ensure the lock mass m/z 404.9760 is free from sample matrix
interference (e.g., chlorinated paraffins).[1]
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Figure 2: Decision Logic for PCB 190 Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Note: Determination of PCB 190 using EPA
Method 1668C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582232/docs#application-note-determination-of-
pcb-190-using-epa-method-1668c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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